Cas no 851803-52-6 (2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole structure

851803-52-6 structure

Product Name:2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole

CAS No:851803-52-6

MF:C₁₈H₁₇N₃O₃S

MW:355.410882711411

CID:6261908

PubChem ID:4389392

Update Time:2024-01-06

2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
- 2-{[(3-methylphenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole
- AKOS024589008
- F0630-0970
- [2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-nitrophenyl)methanone
- 851803-52-6
- (2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-nitrophenyl)methanone
- Inchi： 1S/C18H17N3O3S/c1-13-3-2-4-14(11-13)12-25-18-19-9-10-20(18)17(22)15-5-7-16(8-6-15)21(23)24/h2-8,11H,9-10,12H2,1H3
- InChI Key： PACPMHMZLAFCSX-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=C(C)C=1)C1=NCCN1C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 355.09906259g/mol
Monoisotopic Mass: 355.09906259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 526
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 104Å²

2-{(3-methylphenyl)methylsulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>

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Life Chemicals	F0630-0970-3mg	2-{[(3-methylphenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole	851803-52-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0630-0970-4mg	2-{[(3-methylphenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole	851803-52-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0630-0970-5mg	2-{[(3-methylphenyl)methyl]sulfanyl}-1-(4-nitrobenzoyl)-4,5-dihydro-1H-imidazole	851803-52-6	90%+	5mg	$69.0	2023-05-17
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